Cas no 898765-59-8 (2,5-Dimethyl-3'-morpholinomethyl benzophenone)

• Product Name: 2,5-Dimethyl-3'-morpholinomethyl benzophenone
• CAS No: 898765-59-8
• MF: C₂₀H₂₃NO₂
• MW: 309.402125597
• MDL: MFCD03841916
• CID: 1946436
• PubChem ID: 24724690
• Update Time: 2025-06-14

2,5-Dimethyl-3'-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2,5-DIMETHYL-3'-MORPHOLINOMETHYL BENZOPHENONE
• (2,5-dimethylphenyl)-[3-(morpholinomethyl)phenyl]methanone
• LogP
• (2,5-dimethylphenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone
• MFCD03841916
• 2,5-DIMETHYL-3'-MORPHOLINOMETHYLBENZOPHENONE
• (2,5-Dimethylphenyl){3-[(morpholin-4-yl)methyl]phenyl}methanone
• 898765-59-8
• AKOS016020085
• DTXSID10643088
• 2,5-Dimethyl-3'-morpholinomethyl benzophenone

• MDL： MFCD03841916
• Inchi： 1S/C20H23NO2/c1-15-6-7-16(2)19(12-15)20(22)18-5-3-4-17(13-18)14-21-8-10-23-11-9-21/h3-7,12-13H,8-11,14H2,1-2H3
• InChI Key： BRGSKPQCMNKILQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=C(C(C3C=C(C)C=CC=3C)=O)C=2)CC1

Computed Properties

• Exact Mass: 309.17300
• Monoisotopic Mass: 309.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.30450

Additional information on 2,5-Dimethyl-3'-morpholinomethyl benzophenone

Recent Advances in the Study of 2,5-Dimethyl-3'-morpholinomethyl benzophenone (CAS: 898765-59-8)

In recent years, the compound 2,5-Dimethyl-3'-morpholinomethyl benzophenone (CAS: 898765-59-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzophenone derivative has shown promising potential in various applications, including photopharmacology, drug discovery, and material science. The unique structural features of this compound, particularly the morpholinomethyl group, contribute to its versatile reactivity and biological activity. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanistic insights, and potential therapeutic applications.

The synthesis of 2,5-Dimethyl-3'-morpholinomethyl benzophenone has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. The reported method achieved a yield of 78% with a purity exceeding 98%, making it suitable for large-scale production. The compound's stability under various conditions was also investigated, revealing excellent thermal stability and resistance to hydrolysis, which are critical for its potential use in drug formulations.

From a mechanistic perspective, 2,5-Dimethyl-3'-morpholinomethyl benzophenone has been studied for its ability to interact with biological targets. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound acts as a potent inhibitor of certain kinase enzymes, which are implicated in cancer and inflammatory diseases. The morpholinomethyl group was found to play a crucial role in binding to the active site of these enzymes, as confirmed by X-ray crystallography and molecular docking studies. These findings suggest that the compound could serve as a lead structure for the development of new kinase inhibitors.

In addition to its biological activity, 2,5-Dimethyl-3'-morpholinomethyl benzophenone has been explored for its photophysical properties. A 2022 study in the Journal of Physical Chemistry highlighted its strong absorption in the UV-visible range and its potential as a photosensitizer. These properties make it a candidate for applications in photodynamic therapy and organic electronics. The study also noted that the compound exhibits minimal photodegradation, which is advantageous for long-term use in light-based applications.

Despite these promising findings, challenges remain in the development of 2,5-Dimethyl-3'-morpholinomethyl benzophenone for clinical or industrial use. Issues such as solubility in aqueous media and potential off-target effects need to be addressed. Recent efforts have focused on derivatization strategies to improve these properties. For example, a 2023 study in ACS Medicinal Chemistry Letters reported the synthesis of water-soluble analogs by introducing polar substituents, which showed enhanced bioavailability and reduced cytotoxicity.

In conclusion, 2,5-Dimethyl-3'-morpholinomethyl benzophenone (CAS: 898765-59-8) represents a versatile compound with significant potential in multiple domains of chemical biology and pharmaceutical research. Ongoing studies continue to uncover new applications and optimize its properties for practical use. Future research directions may include further mechanistic studies, in vivo evaluations, and the development of novel derivatives to expand its utility. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in drug discovery and beyond.